Cas no 68211-04-1 (Cinnoline,4-(1-aziridinyl)-6-chloro-)

• Product name: Cinnoline,4-(1-aziridinyl)-6-chloro-
• CAS No: 68211-04-1
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 527090
• PubChem ID: 248739

Cinnoline,4-(1-aziridinyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• Cinnoline,4-(1-aziridinyl)-6-chloro-
• 4-(aziridin-1-yl)-6-chlorocinnoline
• 4-(1-Aziridinyl)-6-chlorocinnoline
• 4-aziridin-1-yl-6-chloro-cinnoline
• 4-Aziridino-6-chlorocinnolin
• AC1L6MZH
• AC1Q3S95
• AG-G-61084
• AR-1F5567
• CTK5C7534
• NSC66150
• NSC-66150
• DTXSID40218384
• 4-(aziridin-1-yl)-6-chloro-cinnoline
• BU5CMZ36CS
• NSC 66150
• Cinnoline, 4-(1-aziridinyl)-6-chloro-
• 68211-04-1

• Inchi： InChI=1S/C10H8ClN3/c11-7-1-2-9-8(5-7)10(6-12-13-9)14-3-4-14/h1-2,5-6H,3-4H2
• InChI Key： PUTIBBVJQNNKFK-UHFFFAOYSA-N
• SMILES： C1CN1C2=CN=NC3=C2C=C(C=C3)Cl

Computed Properties

• Exact Mass: 205.04084
• Monoisotopic Mass: 205.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.8Ų

Experimental Properties

• Density: 1.458
• Boiling Point: 392.5°Cat760mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.727
• PSA: 28.79
• LogP: 2.16820